Cas no 188844-14-6 (4-(cyclohexylmethyl)piperidine hydrochloride)

• Product Name: 4-(cyclohexylmethyl)piperidine hydrochloride
• CAS No: 188844-14-6
• MF: C₁₂H₂₄ClN
• MW: 217.77866268158
• MDL: MFCD28126293
• CID: 3843341
• PubChem ID: 85723303
• Update Time: 2025-11-03

4-(cyclohexylmethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(cyclohexylmethyl)-, hydrochloride
• 4-(cyclohexylmethyl)piperidine hydrochloride
• AKOS026747462
• 188844-14-6
• ZV1MV0CE46
• NHA84414
• EN300-240899
• 4-(cyclohexylmethyl)piperidinehydrochloride
• 817-896-1
• 4-(Cyclohexylmethyl)piperidine, hydrochloride
• UNII-ZV1MV0CE46
• AT38348
• 4-(cyclohexylmethyl)piperidine;hydrochloride
• F2167-1818

• MDL： MFCD28126293
• Inchi： 1S/C12H23N.ClH/c1-2-4-11(5-3-1)10-12-6-8-13-9-7-12;/h11-13H,1-10H2;1H
• InChI Key： TVJIBGFMXZEOSF-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)C1CCCCC1.Cl

Computed Properties

• Exact Mass: 217.16
• Monoisotopic Mass: 217.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Additional information on 4-(cyclohexylmethyl)piperidine hydrochloride

4-(Cyclohexylmethyl)Piperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 188844-14-6, commonly referred to as 4-(cyclohexylmethyl)piperidine hydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology. This article delves into its structural properties, synthesis methods, pharmacological activities, and potential applications, leveraging the latest research findings to provide a thorough understanding of this intriguing molecule.

Structural Insights and Synthesis

4-(Cyclohexylmethyl)piperidine hydrochloride is an organic compound characterized by a piperidine ring substituted with a cyclohexylmethyl group at the 4-position. The hydrochloride salt form is commonly used in pharmaceutical applications due to its enhanced solubility and stability. Recent studies have explored novel synthetic routes to optimize the production of this compound, including the use of microwave-assisted synthesis and catalytic asymmetric approaches. These advancements have not only improved yield but also reduced reaction times, making the synthesis more efficient and environmentally friendly.

Pharmacological Activities

Research into the biological activities of 4-(cyclohexylmethyl)piperidine hydrochloride has revealed its potential as a modulator of various cellular pathways. Preclinical studies have demonstrated its ability to inhibit certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, recent investigations have highlighted its neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the compound's versatility and its potential role in diverse therapeutic areas.

Applications in Drug Discovery

The compound has been extensively studied for its role in drug discovery pipelines. Its unique structure allows for modulation of receptor interactions, which is critical in developing agents for central nervous system disorders. Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing its bioavailability through structural modifications. These efforts aim to enhance its efficacy while minimizing adverse effects, paving the way for clinical trials in the near future.

Conclusion

In conclusion, 4-(cyclohexylmethyl)piperidine hydrochloride (CAS No. 188844-14-6) stands as a testament to the continuous evolution of organic chemistry and pharmacology. With ongoing research uncovering new dimensions of its biological activity and therapeutic potential, this compound remains at the forefront of scientific innovation. As advancements in synthetic methodologies and pharmacological profiling continue, it is poised to make significant contributions to the development of novel therapeutic agents.